Cas no 521177-46-8 (1-Methyl-3-(1-phenylpiperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 1-Methyl-3-(1-phenylpiperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 521177-46-8
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 1038675
• PubChem ID: 70701045
• Update Time: 2025-09-24

1-Methyl-3-(1-phenylpiperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(1-phenylpiperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• 1-methyl-3-(1-phenylpiperidin-4-yl)benzimidazol-2-one
• 1-Methyl-3-(1-phenylpiperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
• A871064
• 521177-46-8
• 1-methyl-3-(1-phenylpiperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• DTXSID00743824
• 1-methyl-3-(1-phenylpiperidin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one

• MDL： N/A
• Inchi： 1S/C19H21N3O/c1-20-17-9-5-6-10-18(17)22(19(20)23)16-11-13-21(14-12-16)15-7-3-2-4-8-15/h2-10,16H,11-14H2,1H3
• InChI Key： NDMRYPIZSHKSMU-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C=CC=CC=2N1C1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines